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Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B15592040

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,9-Caryolanediol 9-acetate is a naturally occurring sesquiterpenoid compound.
Sesquiterpenoids are a diverse class of organic compounds found extensively in the plant
kingdom, known for a wide range of biological activities. This technical guide aims to provide a
comprehensive overview of the currently available scientific information regarding the biological
activity of 1,9-Caryolanediol 9-acetate. However, it is important to note at the outset that
publicly available research specifically detailing the biological functions of this particular
compound is limited. This document summarizes the existing data and provides context based
on the activities of related compounds and the plant species from which 1,9-Caryolanediol 9-
acetate has been isolated.

Chemical Identity

e Compound Name: 1,9-Caryolanediol 9-acetate
o Class: Sesquiterpenoid

« CAS Number: 155488-34-9[1]

e Molecular Formula: C17H2803[1]
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e Natural Sources: This compound has been reported to be isolated from Sindora sumatrana
and is associated with the plant Pulicaria jaubertii.

Biological Activity: Current State of Research

Direct and specific data on the biological activity of 1,9-Caryolanediol 9-acetate are not
extensively reported in peer-reviewed literature. Scientific investigations have more broadly
focused on the extracts of the plants in which this compound is found, or on other more
abundant sesquiterpenoids.

Context from Host Organisms

Pulicaria jaubertii

The essential oils of Pulicaria jaubertii have demonstrated notable biological activities. Studies
have revealed significant cytotoxic effects of the leaf essential oil against human breast cancer
(MCF-7) and liver cancer (HEPG-2) cell lines, with ICso values of 3.8 and 5.1 pg/ml,
respectively.[2] The root essential oil also showed selective cytotoxicity against the MCF-7 cell
line (ICso = 9.3 pg/ml).[2] These cytotoxic effects are largely attributed to the high content of
carvotanacetone in the leaf oil.[2] The essential oils also exhibited moderate antimicrobial
activity against Gram-positive bacteria and Candida albicans.[2] While 1,9-Caryolanediol 9-
acetate is a constituent of this plant, its specific contribution to these observed activities has
not been elucidated.

Sindora sumatrana

Research on the pods of Sindora sumatrana led to the isolation of various di- and
sesquiterpenoids.[3] An activity-guided fractionation based on the inhibition of nitric oxide (NO)
production in murine macrophage RAW 264.7 cells identified (+)-7[3-acetoxy-15,16-epoxy-
3,13(16),14-clerodatriene-18-oic acid as an active constituent with an ICso value of 51.6 uM.[3]
This study, however, did not report any anti-inflammatory activity for 1,9-Caryolanediol 9-
acetate.

General Biological Activities of Caryolane
Sesquiterpenoids
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Given the limited specific data, it is informative to consider the biological activities of the
broader class of caryophyllane sesquiterpenes. These compounds are known to possess a
range of pharmacological properties, which may suggest potential areas of investigation for
1,9-Caryolanediol 9-acetate.

A study on caryophyllene derivatives isolated from Pulicaria vulgaris revealed significant
cytotoxic, anticholinesterase, and antityrosinase activities for some of these compounds.[4] For
example, one of the isolated compounds exhibited an ICso value of 8.50 £ 0.75 pug/mL against
the A549 human lung carcinoma cell line and an ICso of 6.45 + 0.09 ug/mL for
anticholinesterase activity.[4]

Experimental Considerations for Future Research

To elucidate the specific biological activities of 1,9-Caryolanediol 9-acetate, a systematic
approach employing a battery of in vitro and in vivo assays is necessary. The following outlines
a potential experimental workflow.

Experimental Workflow for Biological Screening
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Compound Isolation

Isolation of 1,9-Caryolanediol 9-acetate

from natural source (e.g., Sindora sumatrana)

In Vitro Biological Screening
\'2

Cytotoxicity Assays ¢ Anti-inflammatory Assays Antimicrobial Assays
(e.g., MTT, LDH against cancer cell lines) (e.g., NO inhibition, COX/LOX inhibition) (e.g., MIC, MBC against bacteria and fungi)

Mecha{,(istic Studies (for active co\ ?pounds)

Signaling Pathway Analysis
(e.g., Western Blot for inflammatory or apoptotic markers)

Y

[Specific Enzyme Inhibition Assays)

In Vivo Validation

Animal Models of Disease

(e.g., Carrageenan-induced paw edema, Xenograft tumor models)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling the Biological Profile of 1,9-Caryolanediol 9-
acetate: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592040#biological-activity-of-1-9-caryolanediol-9-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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